Cas no 1261635-91-9 (Methyl 4-(3-(trifluoromethyl)phenyl)picolinate)

• Product Name: Methyl 4-(3-(trifluoromethyl)phenyl)picolinate
• CAS No: 1261635-91-9
• MF: C₁₄H₁₀F₃NO₂
• MW: 281.229914188385
• CID: 4982970
• Update Time: 2025-05-25

Methyl 4-(3-(trifluoromethyl)phenyl)picolinate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-(3-(trifluoromethyl)phenyl)picolinate

• Inchi： 1S/C14H10F3NO2/c1-20-13(19)12-8-10(5-6-18-12)9-3-2-4-11(7-9)14(15,16)17/h2-8H,1H3
• InChI Key： LADIQYLDBXYEOX-UHFFFAOYSA-N
• SMILES： FC(C1=CC=CC(=C1)C1C=CN=C(C(=O)OC)C=1)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 346
• XLogP3: 3.5
• Topological Polar Surface Area: 39.2

Additional information on Methyl 4-(3-(trifluoromethyl)phenyl)picolinate

Methyl 4-(3-(trifluoromethyl)phenyl)picolinate (CAS No. 1261635-91-9): A Comprehensive Overview

Methyl 4-(3-(trifluoromethyl)phenyl)picolinate, identified by its CAS number 1261635-91-9, is a compound of significant interest in the field of pharmaceutical chemistry and biochemistry. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of extensive research and development. The unique structural features of Methyl 4-(3-(trifluoromethyl)phenyl)picolinate contribute to its potential applications in drug discovery and therapeutic interventions.

The molecular structure of Methyl 4-(3-(trifluoromethyl)phenyl)picolinate consists of a picolinic acid moiety linked to a phenyl ring substituted with a trifluoromethyl group. This arrangement imparts specific electronic and steric properties to the molecule, which are crucial for its interaction with biological targets. The trifluoromethyl group, in particular, enhances the lipophilicity and metabolic stability of the compound, making it an attractive candidate for further investigation.

In recent years, there has been growing interest in the development of novel compounds that can modulate biological pathways associated with various diseases. Methyl 4-(3-(trifluoromethyl)phenyl)picolinate has emerged as a promising candidate in this context due to its ability to interact with specific enzymes and receptors. Preliminary studies have indicated that this compound may exhibit inhibitory effects on certain kinases and transcription factors, which are implicated in cancer progression and inflammation.

One of the most compelling aspects of Methyl 4-(3-(trifluoromethyl)phenyl)picolinate is its potential to serve as a scaffold for the development of more potent and selective therapeutic agents. The presence of the trifluoromethyl group not only enhances the pharmacokinetic properties of the molecule but also allows for further chemical modifications to optimize its biological activity. This flexibility makes it an invaluable tool for medicinal chemists seeking to design new drugs with improved efficacy and reduced side effects.

Recent advancements in computational chemistry have enabled researchers to predict the binding modes of Methyl 4-(3-(trifluoromethyl)phenyl)picolinate with target proteins with high accuracy. These computational studies have provided valuable insights into the interactions between the compound and its biological targets, facilitating the design of more effective derivatives. By leveraging these computational tools, scientists can accelerate the drug discovery process and bring new therapeutic options to patients more quickly.

The synthesis of Methyl 4-(3-(trifluoromethyl)phenyl)picolinate presents unique challenges due to its complex structure. However, recent developments in synthetic methodologies have made it possible to produce this compound in high yields and purity. These advancements have opened up new avenues for research and development, allowing scientists to explore its full potential in various therapeutic contexts.

In conclusion, Methyl 4-(3-(trifluoromethyl)phenyl)picolinate (CAS No. 1261635-91-9) is a compound with significant promise in the field of pharmaceutical chemistry. Its unique structural features and biological activities make it an attractive candidate for further research and development. As our understanding of its properties continues to grow, it is likely that this compound will play an important role in the discovery and development of new therapeutic agents.